N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea

• IUPAC Name: 1-(4-nitrophenyl)-3-(pyridin-2-ylmethyl)urea
• InChI: InChI=1S/C13H12N4O3/c18-13(15-9-11-3-1-2-8-14-11)16-10-4-6-12(7-5-10)17(19)20/h1-8H,9H2,(H2,15,16,18)
• InChI Key: GSRYGIGSFLKHJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea, also known as NPC 1161, is a small molecule inhibitor that has gained attention in recent years due to its potential use in scientific research. This compound belongs to the class of urea derivatives and has been synthesized through various methods. NPC 1161 has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Mechanism of Action

N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea 1161 inhibits the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine synthesis pathway. DHODH catalyzes the oxidation of dihydroorotate to orotate, which is a precursor for pyrimidine nucleotide synthesis. This compound 1161 binds to the ubiquinone-binding site of DHODH and inhibits its activity, thereby preventing the synthesis of pyrimidine nucleotides.
Biochemical and Physiological Effects
This compound 1161 has been shown to have various biochemical and physiological effects. It inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound 1161 has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound 1161 has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea 1161 has several advantages for lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. This compound 1161 has been shown to be selective for DHODH and does not inhibit other enzymes in the de novo pyrimidine synthesis pathway. However, this compound 1161 has some limitations. It has low solubility in water and requires the use of organic solvents for in vitro experiments. This compound 1161 also has low bioavailability in vivo, which limits its potential use in animal studies.

Future Directions

There are several future directions for the study of N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea 1161. One area of research is the development of more potent and selective DHODH inhibitors based on the structure of this compound 1161. Another area of research is the investigation of the potential use of this compound 1161 in combination with other anticancer drugs for the treatment of cancer. Additionally, further studies are needed to determine the efficacy of this compound 1161 in animal models of cancer and Alzheimer's disease.

Scientific Research Applications

N-(4-nitrophenyl)-N'-(2-pyridinylmethyl)urea 1161 has been studied extensively for its potential use in scientific research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound 1161 has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.